4,5,6,7-Tetrahydroisoxazolo[5,4-C]pyridine hcl

• IUPAC Name: 4,5,6,7-tetrahydro-[1,2]oxazolo[5,4-c]pyridine;hydrochloride
• InChI: InChI=1S/C6H8N2O.ClH/c1-2-7-4-6-5(1)3-8-9-6;/h3,7H,1-2,4H2;1H
• InChI Key: YRLNLNWWFSBQIN-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=NO2.Cl
• Molecular Formula: C6H9ClN2O
• Molecular Weight: 160.60 g/mol
• CAS RN: 2503206-22-0

Description

4,5,6,7-Tetrahydroisoxazolo[5,4-C]pyridine hydrochloride, also known as Gaboxadol or THIP, is a conformationally constrained derivative of the alkaloid muscimol. It has a molecular weight of 160.6. It was first synthesized in 1977 by the Danish chemist Poul Krogsgaard-Larsen.

Molecular Structure Analysis

The InChI code for 4,5,6,7-Tetrahydroisoxazolo[5,4-C]pyridine hydrochloride is 1S/C6H8N2O.ClH/c1-2-7-3-5-4-9-8-6(1)5;/h4,7H,1-3H2;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Antiproliferative Activity in Cancer Research

• Research on tetracyclic imidazo[4,5-b]pyridine derivatives, which are structurally related to 4,5,6,7-Tetrahydroisoxazolo[5,4-C]pyridine, has shown significant antiproliferative activity against human cancer cells. The introduction of amino side chains on the tetracyclic skeleton enhances this activity, with some compounds exhibiting pronounced cytostatic effects in the submicromolar range on certain cancer cell lines (Lončar et al., 2021).

Corrosion Inhibition

• Aryl pyrazole pyridine derivatives, closely related to 4,5,6,7-Tetrahydroisoxazolo[5,4-C]pyridine, have been studied for their corrosion inhibition effects on copper in hydrochloric acid systems. Electrochemical and computational studies have shown that these derivatives can significantly inhibit corrosion, with some showing inhibition efficiencies of over 90% (Sudheer & Quraishi, 2015).

Synthesis and Coordination Chemistry

• Derivatives of pyridine, such as 2,6-bis(pyrazolyl)pyridines, have been used as ligands for over 15 years. These compounds are advantageous for applications like luminescent lanthanide compounds in biological sensing and iron complexes exhibiting unusual thermal and photochemical spin-state transitions (Halcrow, 2005).

Therapeutic Agent Scaffolds

• Imidazo[1,2-a]pyridine, a structurally similar compound to 4,5,6,7-Tetrahydroisoxazolo[5,4-C]pyridine, has been recognized as a potential scaffold in therapeutic agents due to its wide range of applications in medicinal chemistry, including as anticancer, antimycobacterial, antileishmanial, and anticonvulsant agents (Deep et al., 2016).

Ultrasound-Assisted Synthesis for Corrosion Inhibition

• Pyrazolo[3,4-b]pyridine derivatives, synthesized using ultrasound irradiation, have been explored as potential corrosion inhibitors for mild steel in acidic environments. These compounds show high inhibition efficiencies and are examples of green chemistry applications in industrial processes (Dandia et al., 2013).

Mechanism of Action

Target of Action

The primary target of 4,5,6,7-Tetrahydro-[1,2]oxazolo[5,4-c]pyridine Hydrochloride, also known as Gaboxadol, is the GABA system . It has a high affinity for the δ subunit of extrasynaptic high-affinity GABAA receptors .

Mode of Action

Gaboxadol acts as a GABA site agonist . It interacts with its targets by binding to the δ subunit of extrasynaptic high-affinity GABAA receptors . This interaction results in changes in the neuronal activity, leading to its sedative effects .

Biochemical Pathways

The affected pathway is the GABAergic pathway. Gaboxadol’s action on the GABA system leads to an increase in inhibitory neurotransmission, which results in sedative effects .

Pharmacokinetics

It is known that gaboxadol can easily cross the blood-brain barrier and is rapidly absorbed by the body .

Result of Action

The molecular and cellular effects of Gaboxadol’s action include increased inhibitory neurotransmission in the central nervous system. This leads to its sedative effects, which were initially harnessed for the treatment of conditions like insomnia .

Action Environment

Environmental factors such as the presence of other drugs, the physiological state of the individual, and genetic factors can influence Gaboxadol’s action, efficacy, and stability. For instance, the presence of other drugs that also act on the GABA system could potentially enhance or interfere with Gaboxadol’s effects .

Safety and Hazards

Development of Gaboxadol was stopped in March 2007 after concerns regarding safety and efficacy. Specific safety and hazard information for 4,5,6,7-Tetrahydroisoxazolo[5,4-C]pyridine hcl is not provided in the search results.

Future Directions

In 2015, Lundbeck sold its rights to Gaboxadol to Ovid Therapeutics, whose plan is to develop it for FXS and Angelman syndrome. Future directions for 4,5,6,7-Tetrahydroisoxazolo[5,4-C]pyridine hcl are not provided in the search results.